Cas no 2091124-80-8 (4-chloro-N-isobutylquinazolin-2-amine)

• Product Name: 4-chloro-N-isobutylquinazolin-2-amine
• CAS No: 2091124-80-8
• MF: C₁₂H₁₄ClN₃
• MW: 235.712661266327
• CID: 5722843
• PubChem ID: 121205340
• Update Time: 2025-08-03

4-chloro-N-isobutylquinazolin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-(2-methylpropyl)quinazolin-2-amine
• AKOS026714159
• 2091124-80-8
• F1967-3239
• 4-chloro-N-isobutylquinazolin-2-amine
• 2-Quinazolinamine, 4-chloro-N-(2-methylpropyl)-

• Inchi： 1S/C12H14ClN3/c1-8(2)7-14-12-15-10-6-4-3-5-9(10)11(13)16-12/h3-6,8H,7H2,1-2H3,(H,14,15,16)
• InChI Key： JCKHOKBCHTZEKM-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC=CC=2N=C(N=1)NCC(C)C

Computed Properties

• Exact Mass: 235.0876252g/mol
• Monoisotopic Mass: 235.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• Density: 1.232±0.06 g/cm3(Predicted)
• Boiling Point: 379.7±34.0 °C(Predicted)
• pka: 3.90±0.30(Predicted)

Additional information on 4-chloro-N-isobutylquinazolin-2-amine

4-Chloro-N-Isobutylquinazolin-2-Amine: A Comprehensive Overview

The compound 4-chloro-N-isobutylquinazolin-2-amine, with the CAS number 2091124-80-8, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the quinazoline family, which is a heterocyclic aromatic system with a wide range of applications in drug discovery and material science. The structure of 4-chloro-N-isobutylquinazolin-2-amine consists of a quinazoline ring system substituted with a chlorine atom at the 4-position and an isobutyl group attached to the nitrogen atom at the 2-position. These substituents play a crucial role in determining the compound's physical, chemical, and biological properties.

Recent studies have highlighted the potential of 4-chloro-N-isobutylquinazolin-2-amine as a promising candidate in the development of novel therapeutic agents. The quinazoline core is known for its ability to interact with various biological targets, such as kinases and receptors, making it a valuable scaffold in medicinal chemistry. The substitution pattern of this compound further enhances its bioactivity, as the chlorine atom at the 4-position introduces electron-withdrawing effects, while the isobutyl group at the nitrogen position provides steric bulk and improves lipophilicity. These properties collectively contribute to the compound's ability to modulate cellular pathways involved in diseases such as cancer and inflammation.

The synthesis of 4-chloro-N-isobutylquinazolin-2-amine involves a multi-step process that typically begins with the preparation of the quinazoline skeleton. One common approach is the condensation of an appropriate diamine with an aldehyde or ketone in the presence of an acid catalyst. Subsequent substitution reactions are then employed to introduce the chlorine and isobutyl groups at their respective positions. The optimization of these synthetic routes has been a focus of recent research efforts, with scientists exploring more efficient and environmentally friendly methods to produce this compound on a larger scale.

In terms of biological activity, 4-chloro-N-isobutylquinazolin-2-amine has demonstrated potent inhibitory effects against several key enzymes associated with pathological conditions. For instance, studies have shown that this compound can effectively inhibit cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. By targeting these enzymes, 4-chloro-N-isobutylquinazolin-2-amine exhibits anti-proliferative effects on cancer cells, making it a potential candidate for anti-cancer therapy. Additionally, this compound has shown promise in modulating other therapeutic targets, such as histone deacetylases (HDACs) and tyrosine kinases, further expanding its potential applications in drug development.

The pharmacokinetic properties of 4-chloro-N-isobutylquinazolin-2-amine have also been extensively studied to evaluate its suitability as an orally bioavailable drug. Research indicates that this compound exhibits favorable absorption profiles and moderate stability in biological systems. However, further investigations are required to optimize its pharmacokinetic properties, such as improving its solubility and reducing potential toxicity profiles. These studies are essential for advancing this compound into preclinical and clinical trials.

From a structural standpoint, the quinazoline ring system in 4-chloro-N-isobutylquinazolin-2-amine provides a rigid framework that facilitates interactions with biological targets. The presence of electron-withdrawing groups like chlorine enhances the electrophilicity of the ring, making it more susceptible to nucleophilic attacks by cellular enzymes or other biomolecules. Conversely, the isobutyl group introduces steric hindrance around the nitrogen atom, which can influence binding affinity by restricting access to certain regions of the molecule.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on 4-chloro-N-isobutylquinazolin-2-amine. These studies provide insights into the compound's three-dimensional structure and its interactions with target proteins at an atomic level. For example, molecular docking simulations have revealed that this compound can form stable complexes with kinase domains through hydrogen bonding and hydrophobic interactions. Such findings are invaluable for guiding further optimization efforts aimed at enhancing selectivity and potency.

In conclusion, 4-chloro-N-isobutylquinazolin-2-amine represents a compelling example of how structural modifications can significantly impact a molecule's biological activity and therapeutic potential. With its unique combination of substituents and favorable pharmacokinetic properties, this compound holds great promise as a lead molecule in drug discovery programs targeting various diseases. As research continues to unravel its full potential, it is likely that 4-chloro-N-isobutylquinazolin-2-amine will play an increasingly important role in advancing our understanding of medicinal chemistry and therapeutic development.